Cas no 1286695-13-3 (3-(3,5-dimethyl-1H-pyrazol-4-yl)-N-(2,3-dimethylphenyl)propanamide)

• Product Name: 3-(3,5-dimethyl-1H-pyrazol-4-yl)-N-(2,3-dimethylphenyl)propanamide
• CAS No: 1286695-13-3
• MF: C₁₆H₂₁N₃O
• MW: 271.357443571091
• CID: 6472566
• Update Time: 2025-05-20

3-(3,5-dimethyl-1H-pyrazol-4-yl)-N-(2,3-dimethylphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-dimethyl-1H-pyrazol-4-yl)-N-(2,3-dimethylphenyl)propanamide
• N-(2,3-dimethylphenyl)-3-(3,5-dimethyl-1H-pyrazol-4-yl)propanamide

• Inchi： 1S/C16H21N3O/c1-10-6-5-7-15(11(10)2)17-16(20)9-8-14-12(3)18-19-13(14)4/h5-7H,8-9H2,1-4H3,(H,17,20)(H,18,19)
• InChI Key： WDRJEAKBFKKJJS-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C)=C1C)(=O)CCC1=C(C)NN=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 3-(3,5-dimethyl-1H-pyrazol-4-yl)-N-(2,3-dimethylphenyl)propanamide

Comprehensive Overview of 3-(3,5-dimethyl-1H-pyrazol-4-yl)-N-(2,3-dimethylphenyl)propanamide (CAS No. 1286695-13-3)

3-(3,5-dimethyl-1H-pyrazol-4-yl)-N-(2,3-dimethylphenyl)propanamide is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazole ring and a propanamide moiety, makes it a subject of interest for scientists exploring novel bioactive molecules. The compound’s CAS number 1286695-13-3 serves as a unique identifier, ensuring precise referencing in academic and industrial settings.

The molecular formula of 3-(3,5-dimethyl-1H-pyrazol-4-yl)-N-(2,3-dimethylphenyl)propanamide is C₁₆H₂₁N₃O, with a molecular weight of 271.36 g/mol. Its structure includes a dimethylpyrazole group linked to a dimethylphenyl ring via a propanamide bridge. This arrangement contributes to its potential as a building block for drug discovery and material science applications. Researchers are particularly interested in its hydrogen bonding capabilities and lipophilicity, which influence its bioavailability and interaction with biological targets.

In recent years, 3-(3,5-dimethyl-1H-pyrazol-4-yl)-N-(2,3-dimethylphenyl)propanamide has gained attention due to its relevance in medicinal chemistry. The compound’s pyrazole core is a common motif in anti-inflammatory and anticancer agents, sparking investigations into its therapeutic potential. For instance, similar pyrazole derivatives have shown promise in modulating enzyme activity and receptor binding, making this compound a candidate for further study in drug development pipelines.

The agrochemical industry also explores 3-(3,5-dimethyl-1H-pyrazol-4-yl)-N-(2,3-dimethylphenyl)propanamide for its potential as a pesticide intermediate. Its structural features align with compounds known to exhibit herbicidal or fungicidal properties. As sustainability becomes a global priority, researchers are evaluating its efficacy and environmental impact, aligning with trends in green chemistry and eco-friendly agrochemicals.

Synthesis of 3-(3,5-dimethyl-1H-pyrazol-4-yl)-N-(2,3-dimethylphenyl)propanamide typically involves multi-step organic reactions, including condensation and amide coupling. Advanced techniques like NMR spectroscopy and mass spectrometry are employed to confirm its purity and structure. These methods are critical for ensuring reproducibility in research and industrial applications, addressing the growing demand for high-purity chemicals in scientific studies.

Market dynamics for CAS 1286695-13-3 reflect its niche but expanding role. Suppliers and manufacturers highlight its use in custom synthesis and R&D collaborations, catering to pharmaceutical and agrochemical sectors. The compound’s pricing and availability are influenced by factors like raw material costs and regulatory approvals, which are key considerations for buyers seeking research-grade chemicals.

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In conclusion, 3-(3,5-dimethyl-1H-pyrazol-4-yl)-N-(2,3-dimethylphenyl)propanamide represents a versatile compound with dual relevance in pharmaceuticals and agrochemicals. Its structural uniqueness and functional adaptability position it as a valuable asset in innovative research. As scientific advancements continue, this compound is likely to play a pivotal role in addressing challenges in healthcare and sustainable agriculture, making it a focal point for future studies.